Cas no 2107308-45-0 (1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile
• CAS No: 2107308-45-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6258181
• PubChem ID: 165866593
• Update Time: 2025-05-23

1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile
• 2107308-45-0
• EN300-1756910

• Inchi： 1S/C10H12N2O/c1-7-8(2)13-9(12-7)10(6-11)4-3-5-10/h3-5H2,1-2H3
• InChI Key： CCWRITCUQSLNDQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C1(C#N)CCC1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile (CAS No. 2107308-45-0)

1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile (CAS No. 2107308-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclobutane ring with a dimethyloxazole moiety, linked via a carbonitrile group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and anti-inflammatory agents.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed 1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile under the spotlight. Its oxazole ring is known for its electron-rich nature, which enhances binding affinity to biological targets. Meanwhile, the cyclobutane scaffold contributes to conformational rigidity, a desirable property in drug design to improve selectivity and reduce off-target effects. These attributes align with current trends in fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies.

In agrochemical applications, this compound's carbonitrile group offers reactivity for further derivatization, enabling the development of new pesticides or herbicides with improved environmental profiles. Sustainability-driven innovations in crop protection have increased searches for "green chemistry intermediates," where 1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile could play a role due to its modular synthetic pathways.

Synthetic accessibility is another key advantage. The compound can be prepared via [3+2] cycloaddition reactions between nitrile oxides and alkenes, followed by functional group modifications—a strategy frequently discussed in organic chemistry forums. Researchers often search for "efficient synthesis of substituted oxazoles" or "cyclobutane derivatives in drug design," highlighting the relevance of this molecule.

From a commercial perspective, suppliers list CAS 2107308-45-0 as a high-purity research chemical, catering to academic and industrial labs. Analytical data (NMR, HPLC) confirms its stability under standard storage conditions, addressing common queries about "handling protocols for nitrile-containing compounds." Its non-hygroscopic nature further simplifies logistics.

Ongoing studies explore the compound's utility in materials science, particularly in designing organic semiconductors. The conjugated system of the oxazole ring may contribute to charge transport properties—a hot topic in flexible electronics research. This multidisciplinary potential makes 1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile a compelling subject for patent analyses and literature reviews.

Regulatory databases classify this material as non-hazardous under normal use conditions, though standard laboratory precautions apply. Its environmental fate is currently under investigation, with preliminary biodegradation studies showing promise—an aspect increasingly scrutinized in chemical procurement decisions.

In summary, 1-(dimethyl-1,3-oxazol-2-yl)cyclobutane-1-carbonitrile represents a convergence point for multiple research frontiers. Its structural duality—combining a strained carbocycle with a nitrogen-rich heterocycle—offers unexplored opportunities in catalysis, medicinal chemistry, and smart material development, positioning it as a compound to watch in next-generation chemical innovation.